Cas no 1699324-03-2 (3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid
• CAS No: 1699324-03-2
• MF: C₁₅H₁₅N₃O₄
• MW: 301.297303438187
• CID: 6020651
• PubChem ID: 103667657
• Update Time: 2025-05-23

3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid
• 3-{[(benzyloxy)carbonyl]amino}-3-(pyrimidin-4-yl)propanoic acid
• 1699324-03-2
• EN300-1285649

• Inchi： 1S/C15H15N3O4/c19-14(20)8-13(12-6-7-16-10-17-12)18-15(21)22-9-11-4-2-1-3-5-11/h1-7,10,13H,8-9H2,(H,18,21)(H,19,20)
• InChI Key： ZNWSIWSCSLFFEJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C1C=CN=CN=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 301.10625597g/mol
• Monoisotopic Mass: 301.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 101Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid

Comprehensive Overview of 3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid (CAS No. 1699324-03-2)

3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid (CAS No. 1699324-03-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure combining a pyrimidine ring and a benzyloxycarbonyl (Cbz) protecting group, serves as a critical intermediate in the synthesis of bioactive molecules. Its relevance in drug discovery, particularly in the development of kinase inhibitors and antiviral agents, makes it a subject of intense scientific inquiry.

The growing interest in pyrimidine derivatives stems from their widespread applications in designing therapeutics for diseases such as cancer, viral infections, and inflammatory disorders. Researchers are increasingly exploring 3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid due to its potential to modulate key biological pathways. For instance, its structural features align with the pharmacophores of several FDA-approved drugs, making it a valuable scaffold for structure-activity relationship (SAR) studies.

One of the most frequently asked questions in online searches is: "What are the applications of pyrimidine-based compounds in drug development?" This compound addresses this query by exemplifying how heterocyclic chemistry contributes to modern pharmacology. Its Cbz-protected amino acid moiety enhances stability during synthetic processes, a feature highly sought after in peptide and small-molecule therapeutics. Additionally, its carboxylic acid functionality allows for further derivatization, enabling the creation of prodrugs or conjugates with improved bioavailability.

From an SEO perspective, terms like "pyrimidine-4-yl propanoic acid synthesis" and "Cbz-amino acid derivatives uses" are trending among researchers and industry professionals. These keywords reflect the compound's utility in organic synthesis and its role in optimizing drug candidates. Recent publications highlight its use in fragment-based drug design (FBDD), where its modular structure facilitates rapid exploration of chemical space to identify high-affinity binders for target proteins.

Another hot topic is the demand for green chemistry approaches in pharmaceutical manufacturing. 3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid can be synthesized using environmentally benign protocols, such as catalytic hydrogenation for deprotection, aligning with the industry's shift toward sustainable practices. This aspect resonates with audiences searching for "eco-friendly synthesis of pharmaceutical intermediates."

In summary, 3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid (CAS No. 1699324-03-2) represents a versatile building block in medicinal chemistry. Its integration into cutting-edge research underscores the importance of heterocyclic scaffolds in addressing unmet medical needs. By leveraging its structural diversity and synthetic accessibility, scientists continue to unlock new therapeutic possibilities, making it a cornerstone of innovation in life sciences.